Cas no 2228193-37-9 (tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate)

Tert-butyl 3-{2-[1-(2-aminoethyl)cyclopropyl]ethyl}piperidine-1-carboxylate is a protected amine derivative featuring a cyclopropylethyl-substituted piperidine scaffold. The tert-butyloxycarbonyl (Boc) group provides stability under basic and nucleophilic conditions, facilitating selective deprotection for further functionalization. The cyclopropyl ring enhances steric and electronic properties, potentially influencing conformational rigidity and binding affinity in medicinal chemistry applications. The primary amine moiety allows for versatile derivatization, making this compound a valuable intermediate in organic synthesis and drug discovery. Its structural complexity supports the development of bioactive molecules, particularly in targeting GPCRs or enzyme inhibitors. The compound is typically handled under inert conditions to preserve its reactive functionalities.
tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate structure
2228193-37-9 structure
Product Name:tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate
CAS No:2228193-37-9
MF:C17H32N2O2
MW:296.448184967041
CID:5985672
PubChem ID:165830811
Update Time:2025-10-21

tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate
    • 2228193-37-9
    • EN300-2006966
    • tert-butyl 3-{2-[1-(2-aminoethyl)cyclopropyl]ethyl}piperidine-1-carboxylate
    • Inchi: 1S/C17H32N2O2/c1-16(2,3)21-15(20)19-12-4-5-14(13-19)6-7-17(8-9-17)10-11-18/h14H,4-13,18H2,1-3H3
    • InChI Key: BYBHNDBKXSUIPP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(C1)CCC1(CCN)CC1)=O

Computed Properties

  • Exact Mass: 296.246378268g/mol
  • Monoisotopic Mass: 296.246378268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate

tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2228193-37-9, commonly referred to as tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its intricate structure, which includes a cyclopropane ring, an aminoethyl group, and a piperidine moiety. These structural elements contribute to its unique chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce strain and enhance bioactivity. The presence of a cyclopropane ring in this compound suggests that it may exhibit similar properties, making it a valuable candidate for further exploration. Additionally, the aminoethyl group introduces potential sites for hydrogen bonding, which could enhance the compound's solubility and bioavailability.

The piperidine moiety in the molecule is another key feature. Piperidine derivatives are widely used in pharmaceuticals due to their ability to form stable structures and interact with biological targets. The tert-butyl group attached to the piperidine ring further modulates the compound's physical properties, such as lipophilicity, which is crucial for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including molecular diversification and multi-component reactions, to construct this molecule. These methods not only improve yield but also ensure the scalability of the synthesis process, which is essential for large-scale production.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its structural similarity to known bioactive molecules suggests potential anti-inflammatory or analgesic properties. Furthermore, ongoing research is exploring its role as a building block for more complex drug candidates.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior. Molecular docking studies have revealed potential binding modes with various biological targets, providing insights into its mechanism of action. These findings underscore the importance of computational methods in modern drug discovery.

In conclusion, tert-butyl 3-{2-1-(2-aminoethyl)cyclopropylethyl}piperidine-1-carboxylate represents a fascinating example of how structural complexity can lead to promising pharmacological properties. With ongoing research and development, this compound has the potential to contribute significantly to the advancement of medicinal chemistry and therapeutic interventions.

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